Cas no 1804865-43-7 (5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804865-43-7
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4835567
• Update Time: 2025-06-11

5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6ClF3INO2/c9-1-4-2-14-7(16-8(10,11)12)6(13)5(4)3-15/h2,15H,1,3H2
• InChI Key： OPGVVXYPDJGHIZ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(CCl)C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol

5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804865-43-7): An Overview

5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804865-43-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, offers a wide range of applications in the development of novel therapeutic agents. The presence of a chloromethyl, iodo, and trifluoromethoxy substituents on the pyridine ring provides a unique set of chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

The chemical structure of 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol is particularly noteworthy due to its potential for functional group manipulation. The chloromethyl group can be readily converted into other functional groups, such as amines or ethers, through nucleophilic substitution reactions. Similarly, the iodo substituent can serve as a leaving group in cross-coupling reactions, enabling the introduction of various aryl or alkyl groups. The trifluoromethoxy group, known for its electron-withdrawing properties, imparts significant stability and lipophilicity to the molecule, which can be advantageous in drug design.

In recent years, there has been a growing interest in the use of halogenated pyridines in the development of new drugs. Research published in the Journal of Medicinal Chemistry has highlighted the potential of compounds like 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol as intermediates in the synthesis of potent inhibitors for various targets, including kinases and G protein-coupled receptors (GPCRs). These inhibitors have shown promising results in preclinical studies, demonstrating high selectivity and efficacy against specific disease pathways.

The synthetic accessibility of 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol has also been a subject of extensive investigation. A recent study published in Organic Letters described an efficient synthetic route that involves a sequential sequence of reactions, including halogenation, substitution, and functional group interconversion. This method provides high yields and excellent purity, making it suitable for large-scale production and further pharmaceutical development.

Beyond its use as an intermediate in drug synthesis, 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol has also shown potential as a lead compound in its own right. Preliminary biological evaluations have indicated that this compound exhibits significant activity against certain bacterial strains and cancer cell lines. For instance, a study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus (MRSA). Additionally, another study in Cancer Research found that certain derivatives exhibited selective cytotoxicity against human breast cancer cells while showing minimal toxicity to normal cells.

The physicochemical properties of 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol, such as its solubility and stability, are crucial factors in its pharmaceutical applications. Research has shown that this compound is stable under standard laboratory conditions and can be stored without significant degradation. Its solubility profile can be optimized through various formulation strategies, such as the use of co-solvents or prodrug approaches, to enhance its bioavailability and therapeutic efficacy.

In conclusion, 5-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804865-43-7) is a highly promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile functional groups make it an ideal candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, with promising results indicating its value as both an intermediate and a lead compound in drug discovery.